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Compound of Interest

Compound Name: Glycocholic acid-d4

Cat. No.: B593818 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction
Glycocholic acid-d4 is the deuterium-labeled form of glycocholic acid, a primary conjugated

bile acid.[1][2] In the body, glycocholic acid is synthesized in the liver through the conjugation of

cholic acid with glycine.[2] It plays a crucial role in the emulsification and absorption of dietary

fats and fat-soluble vitamins.[2][3] Beyond its digestive functions, glycocholic acid acts as a

signaling molecule, modulating various metabolic pathways.[3] Glycocholic acid-d4 is

primarily utilized as an internal standard in analytical chemistry, particularly for the accurate

quantification of its endogenous, non-labeled counterpart, glycocholic acid, in biological

matrices using mass spectrometry-based techniques like liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[3][4] The stable isotope label provides a distinct mass shift without

significantly altering its chemical and physical properties, making it an ideal tool for correcting

variations during sample preparation and analysis.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Glycocholic acid-d4 is presented below.
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Property Value Source(s)

CAS Number 1201918-15-1 [3][4]

Molecular Formula C₂₆H₃₉D₄NO₆ [3][4]

Formula Weight 469.7 g/mol [3][4]

Appearance
Crystalline solid / Off-white

solid
[1]

Purity
≥98%; ≥99% deuterated forms

(d₁-d₄)
[1][3][4]

Solubility

DMF: 10 mg/mL, DMSO: 10

mg/mL, Ethanol: 1 mg/mL,

DMSO:PBS (pH 7.2) (1:4): 0.2

mg/mL

[3][4]

Storage Temperature -20°C [1][3]

Stability ≥ 4 years at -20°C [3]

Synthesis
While a detailed, step-by-step synthesis protocol for Glycocholic acid-d4 is not readily

available in the public domain, a plausible synthetic route involves the coupling of a deuterated

cholic acid backbone with glycine.[1] The general process for synthesizing glycocholic acid,

which can be adapted for the deuterated analog, involves the formation of a mixed anhydride of

cholic acid, followed by aminolysis with a glycine ester, and subsequent hydrolysis to yield the

final product.[5]

A general workflow for the synthesis is outlined below:
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Plausible Synthesis Workflow for Glycocholic Acid-d4
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Caption: Plausible synthesis workflow for Glycocholic acid-d4.

Biological Activity and Signaling Pathways
The biological effects of glycocholic acid are primarily mediated through the farnesoid X

receptor (FXR) and the G protein-coupled bile acid receptor 1 (TGR5).[6] Understanding these

pathways is crucial for researchers in drug development and metabolic disease. Glycocholic

acid has been shown to reduce the expression of the gene encoding FXR and increase the

expression of genes for the bile acid receptors TGR5 and S1PR2 in SNU-245 cells at a

concentration of 1.6 µmol/ml.[3][4]
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The activation of FXR and TGR5 by bile acids like glycocholic acid plays a critical role in

regulating glucose, lipid, and energy metabolism.[6] TGR5 activation stimulates the secretion of

glucagon-like peptide-1 (GLP-1), which in turn promotes insulin secretion.[6][7]

A simplified diagram of these signaling pathways is presented below:
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Simplified Signaling Pathways of Glycocholic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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